5-cyclopropyl-2-methoxyaniline
Overview
Description
5-Cyclopropyl-2-methoxyaniline, also known as 5-CPM, is an organic compound with a molecular formula of C8H11NO. It is a white crystalline solid that has a faint, sweet odor and is soluble in water. 5-CPM is used in a variety of scientific applications, including in the synthesis of pharmaceuticals, in the study of biochemical and physiological effects, and in laboratory experiments.
Scientific Research Applications
5-cyclopropyl-2-methoxyaniline is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, such as anti-inflammatory agents, antifungal agents, and anticancer agents. It is also used in the study of biochemical and physiological effects, such as the effects of 5-cyclopropyl-2-methoxyaniline on enzyme activity and gene expression. Additionally, it is used in laboratory experiments to study the effects of 5-cyclopropyl-2-methoxyaniline on biological systems.
Mechanism of Action
The mechanism of action of 5-cyclopropyl-2-methoxyaniline is not fully understood. However, it is believed that 5-cyclopropyl-2-methoxyaniline binds to certain enzymes and receptors in the body, which leads to changes in enzyme activity and gene expression. In addition, 5-cyclopropyl-2-methoxyaniline is thought to affect the activity of certain proteins, which may lead to changes in biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-cyclopropyl-2-methoxyaniline are not fully understood. However, it is believed that 5-cyclopropyl-2-methoxyaniline may affect the activity of enzymes and receptors in the body, leading to changes in enzyme activity and gene expression. Additionally, 5-cyclopropyl-2-methoxyaniline may affect the activity of certain proteins, leading to changes in biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 5-cyclopropyl-2-methoxyaniline in laboratory experiments include its availability and affordability, its ability to bind to certain enzymes and receptors, and its ability to affect the activity of certain proteins. The limitations of using 5-cyclopropyl-2-methoxyaniline in laboratory experiments include its potential toxicity and its potential to interact with other compounds.
Future Directions
For 5-cyclopropyl-2-methoxyaniline research include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals. Additionally, further research is needed to determine the toxicity of 5-cyclopropyl-2-methoxyaniline and its potential to interact with other compounds. Finally, further study is needed to understand the effects of 5-cyclopropyl-2-methoxyaniline on biological systems and its potential applications in laboratory experiments.
Synthesis Methods
5-cyclopropyl-2-methoxyaniline can be synthesized through a variety of methods. One method involves the reaction of aniline and cyclopropyl bromide in the presence of a base. This reaction yields 5-cyclopropyl-2-methoxyaniline and cyclopropyl bromide by-products. Another method involves the reaction of aniline and cyclopropylmethyl bromide in the presence of a base. This reaction yields 5-cyclopropyl-2-methoxyaniline and cyclopropylmethyl bromide by-products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-cyclopropyl-2-methoxyaniline involves the reaction of cyclopropylamine with 2-methoxybenzaldehyde, followed by reduction of the resulting Schiff base.", "Starting Materials": [ "Cyclopropylamine", "2-methoxybenzaldehyde", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with 2-methoxybenzaldehyde in methanol to form a Schiff base.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the Schiff base to the corresponding amine.", "Step 3: The product is isolated by filtration and washed with water and methanol.", "Step 4: The amine is then treated with hydrochloric acid to form the hydrochloride salt of 5-cyclopropyl-2-methoxyaniline." ] } | |
CAS RN |
1251129-17-5 |
Product Name |
5-cyclopropyl-2-methoxyaniline |
Molecular Formula |
C10H13NO |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
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